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Cat. No.: B043652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate measurement of glutathione (GSH), a critical intracellular antioxidant, is

paramount in various fields of biological research and drug development. Fluorescent labeling

with bimane compounds has become a widely adopted method for GSH quantification due to

its high sensitivity and specificity. Among the available bimane reagents, monobromobimane

(mBBr) and dibromobimane (bBBr) are two of the most prominent choices. This guide

provides an objective comparison of their performance for GSH measurement, supported by

experimental data and detailed protocols, to aid researchers in selecting the optimal probe for

their specific needs.
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Feature
Monobromobimane
(mBBr)

Dibromobimane (bBBr)

Functionality Monofunctional Bifunctional

Primary Reaction
Forms a single fluorescent

adduct with GSH.

Can cross-link thiols; may form

mono- or bis-adducts with

GSH.

Primary Application General quantification of GSH.

Primarily used for thiol cross-

linking and cysteine mapping.

Also used for GSH

quantification.

Fluorescence
Forms a fluorescent product

upon reaction with GSH.

Becomes fluorescent upon

reaction with thiols.

Reaction Mechanisms
Monobromobimane (mBBr), a non-fluorescent molecule, reacts with the thiol group of

glutathione in a nucleophilic substitution reaction to form a stable and highly fluorescent

thioether adduct. This reaction can occur non-enzymatically or be catalyzed by glutathione S-

transferases (GSTs), which can enhance the reaction rate and specificity.[1][2]
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Monobromobimane (mBBr)
(Non-fluorescent)
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Dibromobimane (bBBr)
(Non-fluorescent)

bBBr-(SG)
(Fluorescent)

+ GSH-SH

GSH-SH

GSH-SH

SG-bBBr-SG
(Fluorescent)

+ GSH-SH

Sample Preparation Derivatization Detection

Cells/Tissue Lysis/Homogenization Cell Lysate/
Homogenate Add mBBr Incubate (dark) Stop Reaction Fluorescence Measurement

(Plate Reader or HPLC)

Cell Culture Staining Detection

Plate Cells in 96-well Plate Remove Media Add bBBr Staining Solution Incubate at 37°C Measure Fluorescence
(Plate Reader) Normalize to Cell Number

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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